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Compound of Interest

Compound Name: Fmoc-d-met-opfp

CAS No.: 210473-10-2

Cat. No.: B3251638

Get Quote

Executive Summary & Chemical Profile
Fmoc-D-Met-OPfp (N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-methionine pentafluorophenyl

ester) is a specialized reagent used in solid-phase peptide synthesis (SPPS). While the Fmoc

group and Methionine backbone present standard organic handling requirements, the

Pentafluorophenyl (Pfp) ester moiety classifies this compound as a reactive electrophile.

Critical Safety Insight: The primary hazard during disposal is not the amino acid itself, but the

Pentafluorophenol released upon hydrolysis or aminolysis. Pentafluorophenol is a halogenated

phenol that is toxic, a severe skin irritant, and environmentally persistent. Improper disposal of

the active ester can lead to uncontrolled reactions in waste drums or contamination of non-

halogenated waste streams.
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Property Specification

Chemical Name Fmoc-D-Met-OPfp

CAS Number
112883-40-6 (D-isomer) / 86060-94-8 (L-isomer

generic ref)

Molecular Formula C₂₆H₂₀F₅NO₄S

Reactive Moiety Pentafluorophenyl ester (Activated Ester)

By-product (Hydrolysis) Pentafluorophenol (Toxic, Halogenated)

Solubility Soluble in DMF, DCM, DMSO; Insoluble in water

Storage Class 11 (Combustible Solids)

Hazard Mechanism: The "Why" Behind the Protocol
To ensure safety, one must understand the causality of the hazard. Fmoc-D-Met-OPfp is

designed to be reactive. It is an activated ester, meaning the Pfp group is a good leaving group,

facilitating the attack of amines to form peptide bonds.

Reactivity in Waste Containers: If active Fmoc-D-Met-OPfp is discarded into a general

organic waste drum containing free amines (e.g., waste from deprotection steps containing

piperidine), it will react exothermically. This can cause pressure buildup or heat generation in

the waste container.

Toxicity of the Leaving Group: Upon reaction or contact with moisture, the molecule releases

Pentafluorophenol. Unlike standard alcohols, pentafluorophenol is highly acidic (pKa ~5.5)

and readily absorbs through skin, causing systemic toxicity and severe irritation [1].

Halogen Load: The presence of five fluorine atoms per molecule necessitates disposal into

Halogenated Waste streams to prevent damage to incinerators designed for non-

halogenated organics.

Pre-Disposal Quenching Protocol (Recommended)
Do not discard active bulk ester directly. For quantities >500 mg, or when disposing of reaction

mixtures, you must chemically "quench" the active ester to render it inert. This converts the
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reactive electrophile into a stable amide or acid.

Reagents Needed[2][3][4][5][6]
Scavenger Amine: Ethanolamine, Tris(hydroxymethyl)aminomethane (Tris), or Morpholine.

Solvent: Dichloromethane (DCM) or Dimethylformamide (DMF).

Step-by-Step Quenching Procedure
Dissolution: Dissolve the waste Fmoc-D-Met-OPfp in a minimal amount of DCM or DMF.

Scavenger Addition: Add a 2-fold molar excess of Ethanolamine (preferred for speed) or a

saturated Tris solution.

Mechanism:[1] The amine attacks the Pfp ester, displacing the pentafluorophenol and

forming a stable, non-reactive amide.

Reaction Time: Stir for 30 minutes at room temperature.

Verification (Optional but Good Practice): Spot on a TLC plate. The UV-active spot for the

active ester (high Rf) should disappear, replaced by the lower Rf amide product and free

pentafluorophenol.

Segregation: The mixture now contains Pentafluorophenol. It must be treated as

Halogenated Organic Waste.

Disposal Workflows
Scenario A: Solid Waste (Expired/Spilled Powder)

Small Amounts (<100 mg):

Place in a sealable polyethylene bag.

Label clearly: "Contains Pentafluorophenol Ester - Toxic."

Dispose of in the Solid Hazardous Waste drum.
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Bulk Amounts (>100 mg):

Dissolve and follow the Quenching Protocol (Section 3).

Dispose of as liquid halogenated waste.

Scenario B: Liquid Waste (Reaction Mixtures)
Segregation: Because of the fluorine content, this must go into the Halogenated Solvent

Waste stream (often red cans/labels in labs).

Compatibility: Ensure the waste stream pH is neutral to slightly basic. Avoid mixing with

strong oxidizers (e.g., nitric acid waste), as thioethers (Methionine) can be oxidized to

sulfoxides/sulfones exothermically.

Visual Decision Tree (Workflow)
The following diagram outlines the logical flow for disposing of Fmoc-D-Met-OPfp, ensuring no

active esters enter the wrong waste stream.
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Figure 1: Decision matrix for the safe disposal of activated Pfp esters. Note the convergence on

Halogenated Waste for bulk quantities due to fluorine content.

Spill Management (Contingency)
If Fmoc-D-Met-OPfp is spilled in the laboratory:
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PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If powder is

airborne, use a N95 or P100 respirator to avoid inhaling Pfp dust.

Containment:

Solid Spill: Do not dry sweep (creates dust).[2] Cover with wet paper towels (using DCM or

Acetone) to dampen, then scoop into a bag.

Liquid Spill: Absorb with vermiculite or sand.

Surface Decontamination:

Wipe the area with a mild ammonia solution or 10% sodium carbonate. This promotes

hydrolysis of any remaining ester traces on the benchtop.

Rinse with water, then ethanol.

Disposal: Place all cleanup materials into a bag labeled "Halogenated Debris" and dispose of

as hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Handling and Disposal Protocol: Fmoc-D-Met-
OPfp]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3251638/docs#safe-handling-and-disposal-protocol-
fmoc-d-met-opfp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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